Cas no 1696726-83-6 (2-(2-fluoro-3-nitrophenyl)ethyl(methyl)amine)

• Product Name: 2-(2-fluoro-3-nitrophenyl)ethyl(methyl)amine
• CAS No: 1696726-83-6
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 6211842
• PubChem ID: 107353534
• Update Time: 2025-10-18

2-(2-fluoro-3-nitrophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-3-nitrophenyl)ethyl(methyl)amine
• EN300-1832715
• 1696726-83-6
• [2-(2-fluoro-3-nitrophenyl)ethyl](methyl)amine

• Inchi： 1S/C9H11FN2O2/c1-11-6-5-7-3-2-4-8(9(7)10)12(13)14/h2-4,11H,5-6H2,1H3
• InChI Key： BDVBKJUOXHDQSH-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CCNC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.08045576g/mol
• Monoisotopic Mass: 198.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.8Ų

Additional information on 2-(2-fluoro-3-nitrophenyl)ethyl(methyl)amine

Comprehensive Overview of 2-(2-fluoro-3-nitrophenyl)ethyl(methyl)amine (CAS No. 1696726-83-6)

2-(2-fluoro-3-nitrophenyl)ethyl(methyl)amine, with the CAS number 1696726-83-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of arylalkylamines, which are known for their diverse applications in medicinal chemistry and material science. The presence of both fluoro and nitro functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential role in developing targeted therapies and bioactive agents.

In recent years, the demand for fluorinated compounds like 2-(2-fluoro-3-nitrophenyl)ethyl(methyl)amine has surged due to their unique physicochemical properties. Fluorination often enhances a molecule's metabolic stability and bioavailability, making it a key strategy in drug design. The nitro group further adds to its reactivity, enabling it to participate in various catalytic reactions and bioconjugation processes. These attributes align with the growing trend of precision medicine and personalized therapeutics, which are hot topics in the scientific community.

From an industrial perspective, CAS 1696726-83-6 is often explored for its potential in high-performance materials. Its aromatic backbone and functional groups make it a candidate for advanced polymers and electronic materials. With the rise of green chemistry, researchers are also investigating eco-friendly synthesis routes for this compound to minimize environmental impact. This aligns with the global push toward sustainable manufacturing practices, a topic frequently searched by professionals in the field.

Another area of interest is the compound's role in neuroscience research. Structurally, 2-(2-fluoro-3-nitrophenyl)ethyl(methyl)amine shares similarities with certain neurotransmitter analogs, prompting studies into its interactions with central nervous system receptors. While it is not a controlled substance, its structural features make it a subject of curiosity for those studying molecular pharmacology. This connection to brain health and cognitive function resonates with public interest in mental wellness and neurodegenerative diseases.

For synthetic chemists, the compound's CAS number 1696726-83-6 serves as a critical identifier in chemical databases and patent literature. Its synthesis typically involves multi-step organic reactions, including nitration, fluorination, and reductive amination. These processes are often optimized for yield and purity, reflecting the broader industry focus on process optimization and cost-effective production. Such technical details are frequently searched by R&D professionals and academic researchers.

In summary, 2-(2-fluoro-3-nitrophenyl)ethyl(methyl)amine (1696726-83-6) is a versatile compound with applications spanning pharmaceuticals, materials science, and neuroscience. Its unique structure and functional groups make it a valuable tool for innovative research and industrial applications. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and commercial settings.